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Compound of Interest

Compound Name:
1,4-di-tert-Butyl-2,5-

dimethoxybenzene

Cat. No.: B1295392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,4-di-tert-Butyl-2,5-
dimethoxybenzene, a versatile aromatic organic compound. This document details its

fundamental chemical and physical properties, provides a comprehensive experimental

protocol for its synthesis, and explores its significant applications, particularly in the realm of

energy storage.

Core Data and Physical Properties
1,4-di-tert-Butyl-2,5-dimethoxybenzene is a substituted aromatic ether. Its molecular

structure, characterized by the presence of two bulky tert-butyl groups and two electron-

donating methoxy groups on a benzene ring, imparts unique steric and electronic properties

that are leveraged in various chemical applications.[1][2]

The key quantitative data for this compound are summarized in the table below for easy

reference and comparison.
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Property Value

Molecular Formula C₁₆H₂₆O₂[2][3][4][5][6]

Molecular Weight 250.38 g/mol [2][3][4][7]

CAS Number 7323-63-9[3][4][5]

Appearance White to off-white solid[3]

Melting Point 103-104 °C[4][7]

Boiling Point 336.3 °C at 760 mmHg[4][7]

Density 0.924 g/cm³[4]

Flash Point 115.3 °C[4]

InChI Key ATGCJUULFWEWPY-UHFFFAOYSA-N[6][7]

Molecular Structure
The structural arrangement of 1,4-di-tert-Butyl-2,5-dimethoxybenzene is central to its

chemical behavior.
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Caption: Molecular structure of 1,4-di-tert-Butyl-2,5-dimethoxybenzene.
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Experimental Protocols
Synthesis via Friedel-Crafts Alkylation
The primary method for synthesizing 1,4-di-tert-Butyl-2,5-dimethoxybenzene is through a

Friedel-Crafts alkylation reaction.[5] This electrophilic aromatic substitution involves the

reaction of 1,4-dimethoxybenzene with tert-butyl alcohol in the presence of a strong acid

catalyst, typically sulfuric acid.[4][7] The methoxy groups on the benzene ring are activating

ortho-para directors, while the bulky tert-butyl groups provide steric hindrance that favors the

formation of the 1,4-di-substituted product.[2][5]

Materials:

1,4-dimethoxybenzene

tert-Butyl alcohol

Glacial acetic acid

Concentrated sulfuric acid

Ice

Methanol

Dichloromethane (for recrystallization, optional)

Anhydrous calcium chloride (optional)

Procedure:

In a flask equipped with a stirrer and placed in an ice-water bath, dissolve 1,4-

dimethoxybenzene in tert-butyl alcohol and glacial acetic acid.[3][7]

In a separate flask, carefully prepare a chilled mixture of concentrated sulfuric acid.

Slowly add the cold sulfuric acid solution to the 1,4-dimethoxybenzene mixture, ensuring the

temperature remains low (typically below 15-20°C).[3][4]
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After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for a designated period (e.g., 5-20 minutes) to complete the reaction.[7][8]

Quench the reaction by pouring the mixture over crushed ice. This will dilute the sulfuric acid

and cause the product to precipitate.[1][3]

Collect the solid product by vacuum filtration and wash it thoroughly with water, followed by

cold methanol.[3][4]

The crude product can be further purified by recrystallization from a suitable solvent such as

methanol or a mixture of dichloromethane and methanol.[1][3][4]

Dry the purified product, record the yield, and characterize it using techniques like melting

point determination, IR, and NMR spectroscopy.[3]
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Caption: Experimental workflow for the synthesis of 1,4-di-tert-Butyl-2,5-dimethoxybenzene.

Applications in Drug Development and Research
While direct applications in drug development are not prominently documented in the public

domain, its role as a versatile chemical building block is significant.[2] Its stable and well-

defined properties make it a reliable starting material or intermediate in multi-step syntheses for

creating more complex molecules, which could include novel pharmaceuticals, agrochemicals,
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or advanced materials.[2] The steric hindrance provided by the tert-butyl groups can be

strategically used to direct the regioselectivity of subsequent reactions.[1]

Advanced Application: Redox Shuttle Additive in
Lithium-Ion Batteries
A notable and well-researched application of 1,4-di-tert-Butyl-2,5-dimethoxybenzene is as a

redox shuttle additive for overcharge protection in lithium-ion batteries.[9] Overcharging can

lead to thermal runaway and battery failure. This compound provides an electrochemical

bypass mechanism at a specific voltage.

Mechanism of Action: When a lithium-ion cell reaches a full charge, the voltage begins to rise. If

charging continues, the excess current can cause irreversible damage. When 1,4-di-tert-Butyl-
2,5-dimethoxybenzene is present in the electrolyte, it gets oxidized at the cathode at a

potential slightly above the normal full-charge voltage of the cell. The resulting radical cation is

stable due to the molecular structure and travels to the anode, where it is reduced back to its

original form. This reversible redox cycle effectively shuttles electrons from the cathode to the

anode, dissipating the excess charging current as heat and preventing the cell voltage from

rising to dangerous levels.[9] This compound has been demonstrated to provide high-rate

overcharge protection for hundreds of cycles in LiFePO₄-based cells.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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